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Aloesone exerts its protective effects primarily by targeting the initial step of the inflammatory cascade—

TLR4 activation—and modulating key downstream signaling pathways and genes [1] [2] [3].

The diagram below illustrates the proposed mechanism of action for aloesome in an LPS-induced

macrophage model:
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Proposed mechanism of aloesone inhibition of LPS-induced inflammation.

Summary of Experimental Quantitative Data

The protective effects of aloesone (0.1-100 pM) in LPS-induced RAW?264.7 macrophages are demonstrated

by the following quantitative data [1] [2]:

Table 1: Effects of Aloesone on LPS-Induced Oxidative Stress and Inflammation

Parameter Measured

Experimental
Group

Result (vs. LPS-only
group)

Significance

ROS Production

Nitric Oxide (NO)

Release

mMRNA Expression
(iNOS)

mMRNA Expression

(IL-1B)

mRNA Expression
(TNF-a)

MRNA Expression
(Gpx-1)

MRNA Expression
(SOD-1)

Aloesone (0.1-100

HM)

Aloesone (100 uM)

Aloesone (100 pM)

Aloesone (100 pM)

Aloesone (100 puM)

Aloesone (100 uM)

Aloesone (100 pM)

Decreased

8.90 + 0.48 pg/mL

Significantly decreased

Significantly decreased

Significantly decreased

Significantly increased

Significantly increased

Dose-dependent reduction

[1]

Significant decrease [1]

Strong anti-inflammatory

effect [1]

Strong anti-inflammatory
effect [1]

Strong anti-inflammatory
effect [1]

Enhanced antioxidant
capacity [1]

Enhanced antioxidant
capacity [1]

Table 2: Effects of Aloesone on LPS-Induced Macrophage Polarization and Apoptosis
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Experimental

Parameter Measured Result Significance
Group

M1 Surface Marker Aloesone (100 uM)  Significantly inhibited Suppressed M1

(CD86) polarization [1]

Early Apoptosis Aloesone (100 pM)  1.26 + 0.22% (from Dose-dependent inhibition
4.42%) [1]

Late Apoptosis Aloesone (100 uM)  7.89 £ 2.02% (from Dose-dependent inhibition
16.66%) [1]

Detailed Experimental Protocols

The following methodologies are adapted from the cited study to investigate aloesone's effects [1] [2].

Table 3: Key Experimental Protocols and Methodologies

Experimental Area Cell Line/Model Key Procedures Measurements & Techniques

| Cytotoxicity Assessment | RAW264.7 murine macrophages | - Cells pretreated with aloesone (0.1-1000
pM)

¢ Cell viability assessed using CCK-8 assay | - Cell survival rate

¢ Determination of non-toxic dose range (0.1-100 pM) for experiments [1] | | Oxidative Stress Analysis
| RAW264.7 cells + LPS (1 pg/mL) | - Pretreatment with aloesone (0.1-100 pM) for 2h, then
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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